molecular formula C14H20IN3O2 B112684 Tert-butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate CAS No. 497915-42-1

Tert-butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate

Cat. No. B112684
M. Wt: 389.23 g/mol
InChI Key: RJHWOWJRQNENIC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate (TBIP) is an organic compound that is used in a variety of scientific applications. It is a versatile compound with a wide range of properties that make it suitable for a variety of uses.

Scientific Research Applications

Application in Radiopharmaceutical Research

Specific Scientific Field

Radiopharmaceutical Research

Summary of the Application

Functionalized piperazine derivatives, such as “Tert-butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate”, have been applied in radiopharmaceutical research . They serve as starting material for spiro-compounds .

Methods of Application or Experimental Procedures

The compound is used for the mild introduction of fluorine-18 . However, the specific experimental procedures and technical details are not provided in the source .

Results or Outcomes

The outcomes of this application are not explicitly mentioned in the source .

Application in Synthesis of Biologically Active Compounds

Specific Scientific Field

Synthesis of Biologically Active Compounds

Summary of the Application

The compound “Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate” is an important intermediate in many biologically active compounds such as crizotinib . “Tert-butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate” could potentially be used in similar applications.

Methods of Application or Experimental Procedures

In the synthesis of the aforementioned compound, “Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate”, it was synthesized through three steps, using tert-butyl-4-hydroxypiperdine-1-carboxylate as starting material .

Results or Outcomes

The specific results or outcomes of this application are not provided in the source .

Application in Chemical Synthesis

Specific Scientific Field

Chemical Synthesis

Summary of the Application

“Tert-butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate” is a chemical compound that can be used in the synthesis of other complex molecules . It’s often used as a starting material or intermediate in the synthesis of other compounds .

Methods of Application or Experimental Procedures

The specific methods of application or experimental procedures are not provided in the source .

Results or Outcomes

Application in Laboratory Chemicals

Specific Scientific Field

Laboratory Chemicals

Summary of the Application

“Tert-butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate” is a laboratory chemical that can be used in various laboratory procedures .

properties

IUPAC Name

tert-butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H20IN3O2/c1-14(2,3)20-13(19)18-8-6-17(7-9-18)12-5-4-11(15)10-16-12/h4-5,10H,6-9H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RJHWOWJRQNENIC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CCN(CC1)C2=NC=C(C=C2)I
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H20IN3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70428212
Record name tert-Butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70428212
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

389.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Tert-butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate

CAS RN

497915-42-1
Record name tert-Butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70428212
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

By carrying out the procedure as described in preparation 1, but using 2-fluoro-5-iodopyridine instead of 2-chloro-5-(trifluoromethyl)pyridine and N-Boc-piperazine instead of cis-2,6-dimethylpiperazine, the title compound is obtained in the form of an oil.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Tert-butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate
Reactant of Route 2
Reactant of Route 2
Tert-butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate
Reactant of Route 3
Reactant of Route 3
Tert-butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate
Reactant of Route 4
Reactant of Route 4
Tert-butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate
Reactant of Route 5
Reactant of Route 5
Tert-butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate
Reactant of Route 6
Reactant of Route 6
Tert-butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate

Citations

For This Compound
3
Citations
KE Poremba, NT Kadunce, N Suzuki, AH Cherney… - scholar.archive.org
1. Materials and Methods S3 2. Optimization of Reaction Parameters S5 3. Ligand Preparation S7 4. Substrate Preparation S13 5. Enantioselective Reductive Cross-Coupling S16 a. …
Number of citations: 0 scholar.archive.org
S Reisman - scholar.archive.org
An asymmetric reductive cross-coupling of α-chloroesters and (hetero) aryl iodides is reported. This nickel-catalyzed reaction proceeds with a chiral BiOX ligand under mild conditions, …
Number of citations: 0 scholar.archive.org
TJ DeLanoa, SE Dibrell, CR Lacker, AR Pancoastb… - authors.library.caltech.edu
S1 Electronic Supplementary Material (ESI) for Chemical Science. This journal is © The Royal Society of Chemistry 2021 Page 1 S1 Supporting Information Nickel-Catalyzed …
Number of citations: 0 authors.library.caltech.edu

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.